3-(2-chlorophenyl)-N-cyclopropyl-3-phenylpropanamide
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Overview
Description
3-(2-chlorophenyl)-N-cyclopropyl-3-phenylpropanamide, also known as CPP or cyclopropyl fentanyl, is a synthetic opioid that is structurally similar to fentanyl. CPP is a potent analgesic and has been used in scientific research to study opioid receptors and pain pathways.
Mechanism of Action
3-(2-chlorophenyl)-N-cyclopropyl-3-phenylpropanamide acts on the mu-opioid receptor to produce analgesia. It binds to the receptor and activates the G protein signaling pathway, which leads to the inhibition of the release of neurotransmitters that transmit pain signals. This compound also activates the kappa-opioid receptor, which can lead to dysphoria and sedation.
Biochemical and Physiological Effects:
This compound produces analgesia and sedation in animals and humans. It has been shown to have a longer duration of action than fentanyl, which makes it useful in laboratory experiments. This compound has also been shown to produce respiratory depression and can lead to overdose if not used properly.
Advantages and Limitations for Lab Experiments
3-(2-chlorophenyl)-N-cyclopropyl-3-phenylpropanamide has several advantages for laboratory experiments. It has a longer duration of action than fentanyl, which allows for longer experiments. It is also more potent than fentanyl, which means that smaller doses can be used. However, this compound has limitations as well. It is highly addictive and can lead to respiratory depression and overdose if not used properly. It is also difficult to obtain and requires special licensing to use.
Future Directions
There are several future directions for research on 3-(2-chlorophenyl)-N-cyclopropyl-3-phenylpropanamide. One area of interest is the development of new opioids that have fewer side effects and are less addictive. Another area of interest is the study of the role of the delta-opioid receptor in pain modulation. Researchers are also interested in studying the effects of long-term use of opioids on the brain and nervous system. Finally, there is a need for more research on the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 3-(2-chlorophenyl)-N-cyclopropyl-3-phenylpropanamide involves the reaction of 3-(2-chlorophenyl)-3-phenylpropanoic acid with cyclopropylamine. The resulting product is then converted to the amide form using thionyl chloride. The final product is a white crystalline powder that is soluble in organic solvents.
Scientific Research Applications
3-(2-chlorophenyl)-N-cyclopropyl-3-phenylpropanamide has been used in scientific research to study opioid receptors and pain pathways. It has been shown to have high affinity for the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. This compound has also been used to study the role of the delta-opioid receptor in pain modulation.
Properties
IUPAC Name |
3-(2-chlorophenyl)-N-cyclopropyl-3-phenylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClNO/c19-17-9-5-4-8-15(17)16(13-6-2-1-3-7-13)12-18(21)20-14-10-11-14/h1-9,14,16H,10-12H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEHQPRXRORMBCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.